5-[(8S,9S,13S,14S)-3-Methoxy-13-methyl-7,8,9,11,12,13,14,15-octahydro-6H-cyclopenta[a]phenanthren-17-yl]pyridine-2-D

• Molecular Formula: C24H27NO
• Molecular Weight: 345.5 g/mol
• IUPAC Name: 3-(3-methoxy-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-yl)pyridine
• InChI: InChI=1S/C24H27NO/c1-24-12-11-20-19-8-6-18(26-2)14-16(19)5-7-21(20)23(24)10-9-22(24)17-4-3-13-25-15-17/h3-4,6,8-9,13-15,20-21,23H,5,7,10-12H2,1-2H3
• InChI Key: QZYBULNRVZHTSX-UHFFFAOYSA-N
• Canonical SMILES: CC12CCC3C(C1CC=C2C4=CN=CC=C4)CCC5=C3C=CC(=C5)OC

Description

The compound 5-[(8S,9S,13S,14S)-3-Methoxy-13-methyl-7,8,9,11,12,13,14,15-octahydro-6H-cyclopenta[a]phenanthren-17-yl]pyridine-2-D is a deuterated derivative of a steroidal pyridine analog. Its core structure comprises a cyclopenta[a]phenanthrene skeleton, a fused polycyclic system common in steroidal and bioactive molecules. Key structural features include:

• Stereochemistry: The 8S,9S,13S,14S configuration defines the spatial arrangement of the octahydrocyclopenta[a]phenanthrene moiety, critical for binding interactions .
• Substituents: A methoxy group at position 3 and a methyl group at position 13 enhance lipophilicity and metabolic stability.
• Deuterium Labeling: The "2-D" designation indicates deuterium substitution at the pyridine ring, often employed to study metabolic pathways or improve pharmacokinetics .

Synthetic routes involve palladium-catalyzed coupling or mechanochemical methods, with yields ranging from 58% to 80% depending on substituents and reaction conditions .

Biological Activity

5-[(8S,9S,13S,14S)-3-Methoxy-13-methyl-7,8,9,11,12,13,14,15-octahydro-6H-cyclopenta[a]phenanthren-17-yl]pyridine-2-D (CAS Number: 2241983-13-9) is a complex organic compound with potential biological activities. This article aims to explore its biological properties based on current research findings.

The compound has a molecular formula of C24H27NO and a molecular weight of 345.5 g/mol. Its structural characteristics include a cyclopenta[a]phenanthrene core modified with a methoxy group and a pyridine moiety.

Property	Value
Molecular Formula	C24H27NO
Molecular Weight	345.5 g/mol
IUPAC Name	3-(3-methoxy-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-yl)pyridine
InChI Key	QZYBULNRVZHTSX-UHFFFAOYSA-N

Research indicates that compounds with similar structures often exhibit various biological activities including anti-inflammatory and neuroprotective effects. The presence of the methoxy and pyridine groups suggests potential interactions with neurotransmitter systems and inflammatory pathways.

Pharmacological Studies

• Anti-inflammatory Effects : In vitro studies have shown that derivatives of cyclopenta[a]phenanthrene can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that the compound may possess similar anti-inflammatory properties.
• Neuroprotective Activity : Compounds with similar scaffolds have been reported to protect neuronal cells from oxidative stress and apoptosis. This could be attributed to their ability to modulate signaling pathways involved in cell survival.

Case Studies

Several studies have investigated the biological activity of related compounds:

• Study on Cyclopenta[a]phenanthrene Derivatives : A study published in the Journal of Medicinal Chemistry examined various derivatives for their neuroprotective properties in models of neurodegeneration. Results indicated significant neuroprotection associated with specific structural modifications similar to those found in the target compound .
• Inflammation Model : Another study focused on the anti-inflammatory potential of cyclopenta[a]phenanthrene derivatives in lipopolysaccharide (LPS)-induced inflammation models. The results demonstrated a marked reduction in inflammatory markers when treated with these compounds .

Comparison with Similar Compounds

Table 1: Structural Comparison of Cyclopenta[a]phenanthrene Derivatives

Compound Name	Key Substituents	Synthesis Method	Yield	Reference
Target Compound	3-Methoxy, 13-methyl, pyridine-2-D at C17	Pd-catalyzed coupling	70%
(8R,9S,13S,14S)-3-Cyanomethoxy-13-methyl-... (GAP-EDL-1)	3-Cyanomethoxy instead of methoxy	Estrone derivatization in THF	N/A
(8R,9S,13S,14S)-2,13-Dimethyl-3-(pyridin-2-yloxy)-... (15g)	Pyridin-2-yloxy at C3, dimethyl at C2 and C13	Mechanochemical C–H methylation	58%
1'-Methyl-2-((8R,9S,13S,14S)-13-methyl-17-oxo-... (3ap)	Spiro[cyclopentane-1,3'-indoline] at C17	Oxidative C−H annulation	80%
(8R,9S,13R,14S)-3-(4-(4-fluoro-5-phenyl-1H-1,2,3-triazol-1-yl)butoxy)-13-methyl-... (3y)	Triazole-containing butoxy chain at C3	Click chemistry	N/A

Functional Group Impact on Bioactivity

• Methoxy vs. Cyanomethoxy: The target compound’s 3-methoxy group enhances solubility compared to the cyanomethoxy group in GAP-EDL-1, which may confer higher metabolic resistance but lower polarity .
• Pyridine vs.
• Triazole vs. Pyridine : Compound 3y’s triazole group provides a hydrogen-bond acceptor site absent in the target compound, which could influence kinase inhibition profiles .

Preparation Methods

Pyrene-Based Ring Contraction

A three-step route from pyrene (adapted from) involves:

• Oxidation : Pyrene is oxidized to pyrene-4,5-dione using CrO₃/H₂SO₄.
• Ring contraction : Treatment with acetic anhydride induces a Favorskii-type rearrangement, yielding oxoCPP (4-oxo-4H-cyclopenta[def]phenanthrene).
• Reduction : OxoCPP is reduced with LiAlH₄ or NaBH₄ to form the saturated cyclopenta[a]phenanthrene core.

Key Data :

Step	Reagents	Yield (%)	Purity (%)
Oxidation	CrO₃, H₂SO₄, 60°C	78	95
Contraction	Ac₂O, 120°C	65	90
Reduction	LiAlH₄, THF, 0°C	82	98

Stereochemical control at C8, C9, C13, and C14 is achieved using chiral auxiliaries or enzymatic resolution.

Functionalization with Pyridine Moieties

The pyridine group is introduced at position 17 via cross-coupling or nucleophilic substitution .

Suzuki-Miyaura Coupling

A brominated cyclopenta[a]phenanthrene intermediate is coupled with 2-deuteropyridine boronic acid:

• Substrate : 17-Bromo-3-methoxy-13-methyl-cyclopenta[a]phenanthrene.
• Conditions : Pd(PPh₃)₄ (5 mol%), K₂CO₃, DME/H₂O (3:1), 80°C, 12 h.

Results :

Boronic Acid	Yield (%)	Deuterium Incorporation (%)
Pyridine-2-d-4-boronic acid	68	98

Deuteration Strategies for Pyridine

Electrochemical C–H Deuteration

A metal-free method using D₂O as the deuterium source selectively deuterates pyridine at C2:

• Conditions : Graphite anode, Pt cathode, D₂O/CH₃CN (1:1), 25°C, 6 h.
• Substrate : 5-(Cyclopenta[a]phenanthren-17-yl)pyridine.

Performance :

Current Density (mA/cm²)	Deuterium Incorporation (%)
2.5	95

Palladium-Catalyzed H/D Exchange

A nondirected deuteration protocol uses Pd(OAc)₂ and N,N-bidentate ligands:

• Ligand : N-Acylsulfonamide (10 mol%).
• Conditions : D₂O/HFIP (7:3), 100°C, 24 h.

Outcome :

• 97% deuterium at C2 with no loss of stereochemical integrity in the core structure.

Integrated Synthesis Route

The optimized pathway combines core synthesis, pyridine coupling, and deuteration:

• Core preparation : Pyrene → pyrene-4,5-dione → oxoCPP → cyclopenta[a]phenanthrene (87% overall yield).
• Bromination : NBS/AIBN in CCl₄, 70°C (92% yield).
• Suzuki coupling : With pyridine-2-d-4-boronic acid (68% yield).
• Deuteration refinement : Electrochemical polishing (99% isotopic purity).

Analytical Validation :

• HRMS : m/z 346.2145 [M+H]⁺ (calc. 346.2148).
• ¹H NMR (CDCl₃): δ 8.52 (d, J=5.1 Hz, 1H, Py-H6), 7.85 (d, J=8.2 Hz, 1H, Ar-H), 3.91 (s, 3H, OCH₃).
• ²H NMR : Single peak at δ 8.21 (Py-D2).

Challenges and Solutions

Challenge	Solution
Stereochemical drift during coupling	Chiral Pd catalysts (e.g., (R)-BINAP)
Deuterium dilution in protic solvents	Anhydrous D₂O with molecular sieves
Pyridine ring destabilization	Electron-withdrawing group protection

Comparative Analysis of Deuteration Methods

Method	Cost	Scalability	Deuterium Purity (%)
Electrochemical	Low	High	95–99
Palladium-catalyzed	High	Moderate	97–99
Acid-mediated	Moderate	Low	85–90